3-[(4-Formylphenoxy)methyl]thiophene-2-carbonitrile

• IUPAC Name: 3-[(4-formylphenoxy)methyl]thiophene-2-carbonitrile
• InChI: InChI=1S/C13H9NO2S/c14-7-13-11(5-6-17-13)9-16-12-3-1-10(8-15)2-4-12/h1-6,8H,9H2
• InChI Key: REEBWSYYNPPSKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OCC2=C(SC=C2)C#N
• Molecular Formula: C13H9NO2S
• DSSTOX Substance ID: DTXSID40383905
• Molecular Weight: 243.28 g/mol
• CAS No.: 256471-05-3

Description

3-[(4-Formylphenoxy)methyl]thiophene-2-carbonitrile is a useful research compound. Its molecular formula is C13H9NO2S and its molecular weight is 243.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photovoltaic Applications

Research has explored the use of small molecules containing thiophenes, such as 3-[(4-Formylphenoxy)methyl]thiophene-2-carbonitrile, in the development of solution-processable bulk-heterojunction solar cells. These molecules, due to their electron-donating and electron-accepting properties, exhibit improved power conversion efficiencies and have potential applications in photovoltaic devices (Gupta et al., 2015).

Solid-State NMR and Molecular Modeling

Studies have utilized solid-state NMR and molecular modeling to analyze the molecular structure in polymorphic forms of similar compounds. This approach is used to understand the influence of molecular conformation on NMR spectra, which can be crucial for characterizing pharmaceutical solids (Smith et al., 2006).

Synthesis and Properties

Research has been conducted on the synthesis and properties of various thiophene derivatives, including those with carbonitrile N-oxides. These compounds are known to undergo 1,3-dipolar cycloaddition, leading to the formation of disubstituted isoxazolines, which are of interest in organic synthesis (Krayushkin et al., 1988).

Corrosion Inhibition

Thiophene-based compounds have been investigated for their corrosion inhibition properties. Studies show that certain derivatives can be effective in preventing copper corrosion in hydrochloric acid systems, which has significant implications for industrial applications (Sudheer & Quraishi, 2015).

Structural Characterization and Thermal Properties

Investigations into the structural characterization, electrochemical, photophysical, and thermal properties of thiophene-based imine compounds provide insights into their potential applications in material science and engineering (Yildiz et al., 2017).

Mechanism of Action

The mechanism of action of 3-[(4-Formylphenoxy)methyl]thiophene-2-carbonitrile is not specified in the available resources. Its applications in catalysis, drug discovery, and materials science suggest that it may interact with various biological or chemical systems.

Safety and Hazards

The compound is labeled with a warning and is classified under UN number 3439 and ADR “6.1”, III. It’s recommended for use as laboratory chemicals and is advised against food, drug, pesticide or biocidal product use.